![molecular formula C24H26N2O3S B4193155 N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide](/img/structure/B4193155.png)
N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as MDL-100,240, is a chemical compound that has garnered significant attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce inflammation in animal models of arthritis and colitis. The compound has also been found to inhibit the growth of cancer cells in vitro and in animal models of cancer. Additionally, this compound has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
One advantage of using N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide in lab experiments is that it has been extensively studied and its properties and effects are well understood. However, one limitation is that the compound is not readily available and can be expensive to synthesize.
Future Directions
There are several potential future directions for research involving N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide. One area of interest is in developing new analogs of the compound with improved properties and efficacy. Another area of interest is in investigating the potential use of this compound in combination with other drugs for the treatment of cancer and inflammation. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential for use in clinical settings.
Scientific Research Applications
N~1~-2-biphenylyl-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has been extensively studied for its potential use in treating various medical conditions, including cancer, inflammation, and pain. The compound has been shown to have anti-inflammatory properties and has been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-(3,4-dimethyl-N-methylsulfonylanilino)-N-(2-phenylphenyl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3S/c1-17-14-15-21(16-18(17)2)26(30(4,28)29)19(3)24(27)25-23-13-9-8-12-22(23)20-10-6-5-7-11-20/h5-16,19H,1-4H3,(H,25,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRTGMMJPADRYCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(C(C)C(=O)NC2=CC=CC=C2C3=CC=CC=C3)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.